Cas no 2001629-00-9 (4-(But-3-en-1-yl)oxolan-3-ol)

• Product Name: 4-(But-3-en-1-yl)oxolan-3-ol
• CAS No: 2001629-00-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6177599
• PubChem ID: 165786407
• Update Time: 2025-06-09

4-(But-3-en-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1635300
• 4-(but-3-en-1-yl)oxolan-3-ol
• 2001629-00-9
• 4-(But-3-en-1-yl)oxolan-3-ol

• Inchi： 1S/C8H14O2/c1-2-3-4-7-5-10-6-8(7)9/h2,7-9H,1,3-6H2
• InChI Key： BQFVAVPNFGVPRN-UHFFFAOYSA-N
• SMILES： O1CC(C(CCC=C)C1)O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(But-3-en-1-yl)oxolan-3-ol

Research Briefing on 4-(But-3-en-1-yl)oxolan-3-ol (CAS: 2001629-00-9) in Chemical Biology and Pharmaceutical Applications

4-(But-3-en-1-yl)oxolan-3-ol (CAS: 2001629-00-9) is a heterocyclic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique structural properties. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the significance of 4-(But-3-en-1-yl)oxolan-3-ol in the synthesis of bioactive molecules. Its oxolane (tetrahydrofuran) ring and butenyl side chain offer opportunities for functionalization, making it a valuable scaffold for the development of novel therapeutic agents. Researchers have explored its use in the synthesis of antiviral, anticancer, and anti-inflammatory compounds, leveraging its reactivity and stereochemical properties.

One notable study published in 2023 demonstrated the efficient synthesis of 4-(But-3-en-1-yl)oxolan-3-ol via a catalytic asymmetric route, achieving high enantioselectivity. This advancement is critical for producing enantiopure derivatives, which are often required for pharmaceutical applications. The study also investigated the compound's interactions with biological targets, revealing promising binding affinities for enzymes involved in inflammatory pathways.

In addition to its synthetic utility, 4-(But-3-en-1-yl)oxolan-3-ol has been evaluated for its direct biological effects. Preliminary in vitro assays indicate that the compound exhibits moderate inhibitory activity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization. Further mechanistic studies are underway to elucidate its mode of action and identify potential therapeutic targets.

The pharmaceutical industry has also shown interest in this compound for its potential in prodrug design. Its ability to undergo controlled hydrolysis or enzymatic cleavage makes it a candidate for developing targeted drug delivery systems. Recent patents have highlighted its incorporation into prodrugs for enhanced bioavailability and reduced side effects.

In conclusion, 4-(But-3-en-1-yl)oxolan-3-ol (CAS: 2001629-00-9) represents a promising candidate in chemical biology and drug discovery. Its synthetic versatility, biological activity, and potential applications in prodrug design underscore its importance in ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in preclinical models.